Cas no 1261569-51-0 (Ethyl 3-amino-4-iodobenzoate)
Ethyl 3-amino-4-iodobenzoate structure
Product Name:Ethyl 3-amino-4-iodobenzoate
CAS No:1261569-51-0
MF:C9H10INO2
MW:291.085674762726
CID:1038870
PubChem ID:59762281
Update Time:2025-10-28
Ethyl 3-amino-4-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-amino-4-iodobenzoate
- 1261569-51-0
- SCHEMBL3666786
- AKOS012322928
- Z1079174236
- QBJZQAQWVLGNJY-UHFFFAOYSA-N
- G27805
- A889639
- DTXSID00732879
- Benzoic acid, 3-amino-4-iodo-, ethyl ester
- Ethyl3-Amino-4-iodobenzoate
- SB82342
- EN300-170595
- Ethyl 3-amino-4-iodo-benzoate
- CS-0309242
-
- MDL: MFCD09839173
- Inchi: 1S/C9H10INO2/c1-2-13-9(12)6-3-4-7(10)8(11)5-6/h3-5H,2,11H2,1H3
- InChI Key: QBJZQAQWVLGNJY-UHFFFAOYSA-N
- SMILES: IC1C=CC(C(=O)OCC)=CC=1N
Computed Properties
- Exact Mass: 290.97563g/mol
- Monoisotopic Mass: 290.97563g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 52.3Ų
Ethyl 3-amino-4-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098096-5g |
Ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95% | 5g |
$400.00 | 2023-09-03 | |
| TRC | E899913-25mg |
Ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E899913-50mg |
Ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 50mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E899913-250mg |
Ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 250mg |
$ 320.00 | 2022-06-05 | ||
| Enamine | EN300-170595-0.05g |
ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95.0% | 0.05g |
$69.0 | 2025-02-20 | |
| Enamine | EN300-170595-0.1g |
ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95.0% | 0.1g |
$105.0 | 2025-02-20 | |
| Enamine | EN300-170595-0.25g |
ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95.0% | 0.25g |
$149.0 | 2025-02-20 | |
| Enamine | EN300-170595-0.5g |
ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95.0% | 0.5g |
$284.0 | 2025-02-20 | |
| Enamine | EN300-170595-1.0g |
ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95.0% | 1.0g |
$385.0 | 2025-02-20 | |
| Enamine | EN300-170595-2.5g |
ethyl 3-amino-4-iodobenzoate |
1261569-51-0 | 95.0% | 2.5g |
$754.0 | 2025-02-20 |
Ethyl 3-amino-4-iodobenzoate Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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